Cas no 168759-65-7 (7-bromo-1H-isothiochromen-4-one)

7-bromo-1H-isothiochromen-4-one structure
168759-65-7 structure
Product Name:7-bromo-1H-isothiochromen-4-one
CAS No:168759-65-7
MF:C9H7BrOS
MW:243.120280504227
CID:6643478
PubChem ID:18686746
Update Time:2024-03-02

7-bromo-1H-isothiochromen-4-one Chemical and Physical Properties

Names and Identifiers

    • 7-bromo-1H-isothiochromen-4-one
    • Inchi: 1S/C9H7BrOS/c10-7-1-2-8-6(3-7)4-12-5-9(8)11/h1-3H,4-5H2
    • InChI Key: JVTTYLOPABFIHZ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2C(CSCC=2C=1)=O

Computed Properties

  • Exact Mass: 241.94010g/mol
  • Monoisotopic Mass: 241.94010g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 42.4Ų
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